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Compound of Interest

Compound Name: Dimethyl 5-aminoisophthalate

Cat. No.: B182512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl 5-aminoisophthalate (DM5AIP) is a versatile monomer utilized in the synthesis of

functional polymers. Its aromatic structure, coupled with the presence of both amine and ester

functional groups, allows for its incorporation into a variety of polymer architectures, including

polyamides, polyesters, and poly(ester-amide)s. These polymers are of significant interest in

the biomedical and pharmaceutical fields due to their potential for tailored biodegradability,

mechanical properties, and drug delivery capabilities. This document provides detailed

application notes and experimental protocols for the use of DM5AIP as a monomer in

polymerization, with a focus on applications relevant to drug development.

Properties of Dimethyl 5-aminoisophthalate
A summary of the key physical and chemical properties of Dimethyl 5-aminoisophthalate is

provided in the table below.
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Property Value Reference

CAS Number 99-27-4 [1]

Molecular Formula C₁₀H₁₁NO₄ [1]

Molecular Weight 209.20 g/mol [1]

Appearance Powder

Melting Point 178-181 °C

Solubility
Soluble in many polar organic

solvents
[2]

Polymerization Reactions Using Dimethyl 5-
aminoisophthalate
DM5AIP can be polymerized through various methods, primarily polycondensation reactions, to

form different types of polymers. The choice of co-monomer and polymerization technique

dictates the final properties of the polymer.

Polyamide Synthesis
Aromatic polyamides, also known as aramids, can be synthesized using DM5AIP as the

diamine monomer. These polymers are known for their high thermal stability and mechanical

strength. The general reaction involves the condensation of DM5AIP with a diacid chloride.

Logical Relationship: Polyamide Synthesis

Dimethyl 5-aminoisophthalate
(Diamine Monomer)

Aromatic Polyamide

Diacid Chloride
(e.g., Terephthaloyl chloride)
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Caption: Synthesis of aromatic polyamides via polycondensation.

Polyester Synthesis
DM5AIP can also be used to synthesize polyesters, although this application is less common

than its use in polyamide synthesis. In this case, the amine group would typically be modified

or the polymerization would proceed through the ester functionalities, potentially with a diol co-

monomer.

Poly(ester-amide) Synthesis
The bifunctional nature of DM5AIP makes it an ideal candidate for the synthesis of poly(ester-

amide)s. These polymers combine the desirable properties of both polyesters (e.g.,

biodegradability) and polyamides (e.g., thermal and mechanical strength). The synthesis can

be achieved by reacting DM5AIP with a diacid and a diol, or by reacting it with a monomer

containing both a carboxylic acid and a hydroxyl group.

Experimental Workflow: Poly(ester-amide) Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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